Cas no 1933634-06-0 ((1,3-Dimethyl-1H-pyrazol-4-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (1,3-Dimethyl-1H-pyrazol-4-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1933634-06-0
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5707288
• PubChem ID: 131127079
• Update Time: 2023-10-15

(1,3-Dimethyl-1H-pyrazol-4-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1H-pyrazol-4-yl)(1H-pyrazol-4-yl)methanol
• EN300-1116658
• 1933634-06-0
• (1,3-Dimethylpyrazol-4-yl)-(1H-pyrazol-4-yl)methanol
• 1H-Pyrazole-4-methanol, 1,3-dimethyl-α-1H-pyrazol-4-yl-

• Inchi： 1S/C9H12N4O/c1-6-8(5-13(2)12-6)9(14)7-3-10-11-4-7/h3-5,9,14H,1-2H3,(H,10,11)
• InChI Key： QETOHGHUOBFFCS-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 444.0±40.0 °C(Predicted)
• pka: 13.03±0.20(Predicted)